Tetraphenylantimony Bromide

• IUPAC Name: bromo(tetraphenyl)-λ5-stibane
• InChI: InChI=1S/4C6H5.BrH.Sb/c4*1-2-4-6-5-3-1;;/h4*1-5H;1H;/q;;;;;+1/p-1
• InChI Key: MRSXZVCXTGNNFI-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[Sb](C2=CC=CC=C2)(C3=CC=CC=C3)(C4=CC=CC=C4)Br
• Molecular Formula: C24H20BrSb
• DSSTOX Substance ID: DTXSID401046144
• Molecular Weight: 510.1 g/mol
• CAS RN: 21450-52-2

Description

Tetraphenylantimony Bromide is an organic compound with the chemical formula Sb(C6H5)4Br, commonly abbreviated as SbPh4Br. It is a colorless crystal or yellow solid that fluoresces blue when excited by ultraviolet light.

Synthesis Analysis

Tetraphenylantimony Bromide can be synthesized by the reaction of penta-para-tolylantimony with tri-para-tolylantimony dibromide, resulting in tetra-para-tolylantimony bromide in 97% yield.

Molecular Structure Analysis

The structure of Tetraphenylantimony Bromide has been studied using X-ray diffraction analysis. The antimony atoms in the compounds have the coordination of a distorted trigonal bipyramid with the aroxide oxygen atom in the axial position.

Chemical Reactions Analysis

Tetraphenylantimony Bromide has been used in various chemical reactions. For instance, it has been used in the synthesis of tetraphenylantimony complexes of pyridine N-oxides. It has also been used in the reaction with o-tolylbismuth bis(2,5-dimethylbenzenesulfonate) to form a complex with an ionic structure.

Physical And Chemical Properties Analysis

Tetraphenylantimony Bromide is a solid substance. It has a molecular weight of 510.08 g/mol. The compound has a monomeric constitution in benzene solutions.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Tetraphenylantimony Cyanamide : Tetraphenylantimony bromide is utilized in synthesizing tetraphenylantimony cyanamide. The resulting product's structure, determined by X-ray diffraction, reveals a distorted trigonal bipyramidal coordination (Egorova et al., 2014).

• Formation of Tetraphenylantimony Chloride and Bromide : These compounds are synthesized through reactions with pentaphenylantimony, demonstrating tetraphenylantimony bromide's role in forming complex antimony structures (Sharutin et al., 2003).

• Binuclear Antimony Complexes Synthesis : Tetraphenylantimony bromide is pivotal in forming binuclear chelate complexes, as evidenced by IR and NMR spectroscopy findings (Artem’eva et al., 2017).

• Formation of Tetranuclear Anion [Bi4Br16]4– : The reaction of tetraphenylantimony bromide with o-tolylbismuth bis(2,5-dimethylbenzenesulfonate) leads to the synthesis of the complex [Ph4Sb]4[Bi4Br16], showcasing its utility in creating intricate ionic structures (Sharutin et al., 2002).

Chemical Reactions and Complex Formation

• Palladium-Catalyzed C-Phenylation : In the presence of peroxides, tetraphenylantimony(V) carboxylates, derived from tetraphenylantimony bromide, are used in a palladium-catalyzed C-phenylation reaction, demonstrating its role in organic synthesis (Moiseev et al., 2004).

• Formation of Bis(tetraphenylantimony) Malonate : This compound, synthesized from tetraphenylantimony bromide, is notable for its distinct coordination geometry, as revealed by X-ray diffraction (Egorova et al., 2020).

Miscellaneous Applications

• Formation of Organoantimony Complexes : Tetraphenylantimony bromide reacts with various isomers of chlorophenylacetic acids, leading to the synthesis of novel organoantimony(V) complexes. These complexes exhibit diverse geometries and supramolecular frameworks (Wen et al., 2010).

• Investigation in Solid-State NMR Spectroscopy : Tetraphenylstibonium bromide (a related compound) is studied to explore the feasibility of arsenic and antimony NMR spectroscopy in solids, indicating the relevance of such compounds in analytical chemistry (Faucher et al., 2014).

• Study of Thermodynamics : The compound tetraphenylantimony benzoate, synthesized using tetraphenylantimony bromide, is analyzed for its thermodynamic characteristics, providing insights into the thermal properties of antimony derivatives (Lyakaev et al., 2019).

• Synthesis of Tetraphenylantimony Complexes : The reaction with pyridine-N-oxides leads to the synthesis of tetraphenylantimony complexes, demonstrating the versatility of tetraphenylantimony bromide in forming biologically active compounds (Arvanitis et al., 1993).

Mechanism of Action

While the exact mechanism of action of Tetraphenylantimony Bromide is not clear, it is known to conjugate with reduced glutathione to a wide number of exogenous and endogenous hydrophobic electrophiles.

Safety and Hazards

Tetraphenylantimony Bromide is harmful if swallowed or inhaled. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid contact with skin, eyes, or clothing when handling this compound.

Future Directions

While there have been several studies on Tetraphenylantimony Bromide, the exact mechanism of action and its potential applications are still areas of ongoing research.